Cas no 1261894-06-7 (4-(3,4-Dichlorophenyl)-3-fluorophenol)

• Product Name: 4-(3,4-Dichlorophenyl)-3-fluorophenol
• CAS No: 1261894-06-7
• MF: C₁₂H₇Cl₂FO
• MW: 257.087785005569
• MDL: MFCD18313947
• CID: 2761791
• PubChem ID: 53219625
• Update Time: 2025-06-12

4-(3,4-Dichlorophenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• AKOS017558108
• 4-(3,4-Dichlorophenyl)-3-fluorophenol, 95%
• DTXSID40684449
• 1261894-06-7
• MFCD18313947
• 4-(3,4-DICHLOROPHENYL)-3-FLUOROPHENOL
• 3',4'-Dichloro-2-fluoro[1,1'-biphenyl]-4-ol
• 4-(3,4-Dichlorophenyl)-3-fluorophenol

• MDL： MFCD18313947
• Inchi： 1S/C12H7Cl2FO/c13-10-4-1-7(5-11(10)14)9-3-2-8(16)6-12(9)15/h1-6,16H
• InChI Key： KKEQJYRJWGGSLS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1F)O)Cl

Computed Properties

• Exact Mass: 255.9857984Da
• Monoisotopic Mass: 255.9857984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3,4-Dichlorophenyl)-3-fluorophenol

Comprehensive Overview of 4-(3,4-Dichlorophenyl)-3-fluorophenol (CAS No. 1261894-06-7)

4-(3,4-Dichlorophenyl)-3-fluorophenol (CAS No. 1261894-06-7) is a fluorinated phenolic compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the dichlorophenyl and fluorophenol moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science.

The compound's molecular formula and structural properties have garnered attention in recent years, particularly in the context of green chemistry and sustainable synthesis. As environmental concerns grow, the demand for eco-friendly synthetic routes for compounds like 4-(3,4-Dichlorophenyl)-3-fluorophenol has increased. This aligns with the broader trend of reducing hazardous waste and optimizing reaction conditions in organic chemistry.

One of the most common queries related to this compound revolves around its solubility and stability under various conditions. Studies indicate that 4-(3,4-Dichlorophenyl)-3-fluorophenol exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, which is critical for its handling in laboratory settings. Its stability at room temperature makes it suitable for long-term storage, a feature highly valued by researchers.

In the pharmaceutical sector, this compound is often explored for its potential as a building block in the development of small-molecule inhibitors. The presence of both halogen atoms and a hydroxyl group allows for versatile chemical modifications, enabling the creation of derivatives with tailored biological activities. This has led to its inclusion in high-throughput screening libraries for drug discovery programs.

Another area of interest is the compound's role in material science. The fluorine atom in its structure contributes to enhanced lipophilicity and metabolic stability, properties that are advantageous in the design of advanced materials. For instance, it has been investigated as a precursor for liquid crystals and polymeric coatings, where its electronic properties can influence material performance.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR), have facilitated the precise characterization of 4-(3,4-Dichlorophenyl)-3-fluorophenol. These methods are essential for ensuring the compound's purity and consistency, which are critical for reproducible research outcomes. Analytical data, including retention times and spectral peaks, are frequently requested by users in academic and industrial forums.

The compound's safety profile is another topic of frequent inquiry. While it is not classified as a hazardous substance under standard regulations, proper handling protocols, such as the use of personal protective equipment (PPE), are recommended to minimize exposure. This aligns with the growing emphasis on laboratory safety and risk management in chemical research.

In summary, 4-(3,4-Dichlorophenyl)-3-fluorophenol (CAS No. 1261894-06-7) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and compatibility with modern synthetic and analytical techniques make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical solutions.